Cas no 916592-23-9 (Ethyl 1-(2,4-Difluorophenyl)-4,5,6,7-tetrahydro-4,7-methano-1H-indazole-3-carboxylate)

• Product Name: Ethyl 1-(2,4-Difluorophenyl)-4,5,6,7-tetrahydro-4,7-methano-1H-indazole-3-carboxylate
• CAS No: 916592-23-9
• MF: C₁₇H₁₆F₂N₂O₂
• MW: 318.317951202393
• CID: 1965507
• Update Time: 2025-06-09

Ethyl 1-(2,4-Difluorophenyl)-4,5,6,7-tetrahydro-4,7-methano-1H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4,7-Methano-1H-indazole-3-carboxylic acid,1-(2,4-difluorophenyl)-4,5,6,7-tetrahydro-, ethyl ester
• 4,7-Methano-1H-indazole-3-carboxylic acid, 1-(2,4-difluorophenyl)-4,5,6,7-tetrahydro-, ethyl ester
• Ethyl 1-(2,4-Difluorophenyl)-4,5,6,7-tetrahydro-4,7-methano-1H-indazole-3-carboxylate

• Inchi： 1S/C17H16F2N2O2/c1-2-23-17(22)15-14-9-3-4-10(7-9)16(14)21(20-15)13-6-5-11(18)8-12(13)19/h5-6,8-10H,2-4,7H2,1H3
• InChI Key： KENDJBLHCCYMRY-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2F)C2=C(C3CC2CC3)C(C(OCC)=O)=N1

Additional information on Ethyl 1-(2,4-Difluorophenyl)-4,5,6,7-tetrahydro-4,7-methano-1H-indazole-3-carboxylate

Recent Advances in the Study of Ethyl 1-(2,4-Difluorophenyl)-4,5,6,7-tetrahydro-4,7-methano-1H-indazole-3-carboxylate (CAS: 916592-23-9)

Ethyl 1-(2,4-Difluorophenyl)-4,5,6,7-tetrahydro-4,7-methano-1H-indazole-3-carboxylate (CAS: 916592-23-9) is a novel compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique indazole core and difluorophenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific investigation.

The synthesis of Ethyl 1-(2,4-Difluorophenyl)-4,5,6,7-tetrahydro-4,7-methano-1H-indazole-3-carboxylate involves a multi-step process that includes the construction of the indazole ring system and subsequent functionalization with the difluorophenyl group. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in further biological studies. Researchers have also explored its structural analogs to optimize its pharmacological profile.

Pharmacological evaluations of this compound have revealed its potential as a modulator of key biological pathways. In particular, it has been investigated for its role in targeting enzymes and receptors involved in inflammatory and oncogenic processes. Preliminary in vitro and in vivo studies have demonstrated its efficacy in reducing inflammation and inhibiting tumor growth, suggesting its potential as a lead compound for drug development.

Mechanistic studies have shed light on the compound's interaction with specific molecular targets. For instance, it has been shown to inhibit the activity of certain kinases and transcription factors that play critical roles in disease progression. These findings have opened new avenues for the development of targeted therapies, particularly in the context of cancer and autoimmune diseases.

Despite these promising results, challenges remain in the clinical translation of Ethyl 1-(2,4-Difluorophenyl)-4,5,6,7-tetrahydro-4,7-methano-1H-indazole-3-carboxylate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focused on optimizing the compound's pharmacokinetic properties and evaluating its safety profile in preclinical models.

In conclusion, Ethyl 1-(2,4-Difluorophenyl)-4,5,6,7-tetrahydro-4,7-methano-1H-indazole-3-carboxylate represents a promising candidate for therapeutic development. Its unique chemical structure and biological activity make it a valuable subject of research in the chemical biology and pharmaceutical fields. Future studies will likely focus on its clinical potential and the development of derivatives with enhanced efficacy and safety profiles.